Cas no 88620-29-5 (1λ?-thiomorpholine-1,3-dione)

• Product Name: 1λ?-thiomorpholine-1,3-dione
• CAS No: 88620-29-5
• MF: C₄H₇NO₂S
• MW: 133.168879747391
• CID: 626750
• PubChem ID: 21249162
• Update Time: 2025-10-29

1λ?-thiomorpholine-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinone, 1-oxide
• 1-oxo-1,4-thiazinan-3-one
• 1λ?-thiomorpholine-1,3-dione
• DTXSID60611611
• 1Lambda4-thiomorpholine-1,3-dione
• 88620-29-5
• SCHEMBL89369
• AKOS006353628
• E?-thiomorpholine-1,3-dione
• EN300-119409
• 1
• 1lambda~4~,4-Thiazinane-1,3-dione
• 1$l^{4},4-thiomorpholine-1,3-dione

• Inchi： 1S/C4H7NO2S/c6-4-3-8(7)2-1-5-4/h1-3H2,(H,5,6)
• InChI Key： PTNKLPDOKOAQFQ-UHFFFAOYSA-N
• SMILES： S1(CC(NCC1)=O)=O

Computed Properties

• Exact Mass: 133.01974964g/mol
• Monoisotopic Mass: 133.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 65.4Ų

Additional information on 1λ?-thiomorpholine-1,3-dione

Professional Introduction to 1λ?-thiomorpholine-1,3-dione (CAS No. 88620-29-5)

The compound 1λ?-thiomorpholine-1,3-dione (CAS No. 88620-29-5) is a structurally unique heterocyclic sulfone derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework, featuring a morpholine ring conjugated with a sulfone moiety, imparts distinct chemical and biological properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

At the core of its appeal lies the dual functionality provided by the sulfone group and the morpholine scaffold. The sulfone moiety is well-known for its ability to engage in hydrogen bonding and metal coordination, which can be leveraged to enhance binding affinity and selectivity in molecular interactions. Meanwhile, the morpholine ring, characterized by its oxygen-rich environment, contributes to favorable solubility and metabolic stability—key attributes for any prospective therapeutic agent.

Recent advancements in computational chemistry have enabled more precise modeling of 1λ?-thiomorpholine-1,3-dione's interactions with biological targets. Studies suggest that its scaffold can mimic natural biomolecules, potentially facilitating the development of enzyme inhibitors or receptor modulators. For instance, computational docking studies have highlighted its potential as a scaffold for inhibiting enzymes involved in inflammatory pathways, aligning with current trends in treating chronic inflammatory diseases.

In parallel, experimental investigations have begun to unravel the pharmacological profile of this compound. Preliminary in vitro assays indicate that 1λ?-thiomorpholine-1,3-dione exhibits moderate activity against certain bacterial strains, raising questions about its utility in antimicrobial applications. The sulfone group's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways remains an area of active inquiry.

The morpholine ring's structural flexibility also presents opportunities for derivatization, allowing chemists to fine-tune physicochemical properties such as lipophilicity and bioavailability. This adaptability has led to the synthesis of several analogs designed to optimize pharmacokinetic profiles while maintaining target engagement. Such derivatives are being evaluated for their efficacy in preclinical models of neurological disorders, where morpholine-containing compounds have shown promise.

From a synthetic chemistry perspective, 1λ?-thiomorpholine-1,3-dione serves as an intriguing building block for constructing more complex molecules. Its accessibility through multi-step synthetic routes has made it a staple in medicinal chemistry libraries. Recent innovations in catalytic methods have further streamlined its preparation, reducing reliance on harsh reagents and improving overall yields—a critical consideration for large-scale pharmaceutical production.

The intersection of material science and medicinal chemistry has also opened new avenues for exploring 1λ?-thiomorpholine-1,3-dione's applications beyond traditional drug formulations. Its ability to form coordination complexes with transition metals has been exploited in designing metal-organic frameworks (MOFs) with potential applications in drug delivery systems or as catalysts for biorelevant transformations.

As research progresses, the integration of machine learning algorithms into virtual screening pipelines has accelerated the identification of novel derivatives with enhanced biological activity. These computational tools have been instrumental in predicting binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties, thereby expediting the optimization process.

The compound's role in addressing emerging global health challenges cannot be overstated. With increasing resistance to conventional antibiotics and the rise of multifactorial diseases like diabetes and neurodegenerative disorders, 1λ?-thiomorpholine-1,3-dione offers a versatile platform for developing next-generation therapeutics. Collaborative efforts between academia and industry are now focused on translating these findings into clinical trials.

In conclusion,1λ?-thiomorpholine-1,3-dione (CAS No. 88620-29-5) represents a compelling example of how structural innovation can drive therapeutic breakthroughs. Its unique combination of chemical features positions it as a valuable asset in modern drug discovery programs. As research continues to uncover new applications and refine synthetic methodologies，this compound is poised to play an increasingly significant role in addressing unmet medical needs worldwide.